Cas no 754230-78-9 (3-(Benzyloxy)-5-bromopyridin-2-amine)

• Product Name: 3-(Benzyloxy)-5-bromopyridin-2-amine
• CAS No: 754230-78-9
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• MDL: MFCD11109946
• CID: 68756
• PubChem ID: 20626554
• Update Time: 2025-10-28

3-(Benzyloxy)-5-bromopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-benzyloxypyridine
• 3-Benzyloxy-5-bromo-2-pyridinamine
• 5-bromo-3-(phenylmethoxy)- 2-Pyridinamine
• 2-Amino-3-benzyloxy-5-bromopyridine
• 3-(Benzyloxy)-5-bromopyridin-2-amine
• 5-bromo-3-phenylmethoxypyridin-2-amine
• 2-AMino-5-BroMo-3-Benzloxypyridine
• 3-Benzyloxy-5-bromo-pyridin-2-ylamine
• 2-Pyridinamine, 5-bromo-3-(phenylmethoxy)-
• 5-bromo-3-(phenylmethoxy)-2-Pyridinamine
• KSC914C5F
• ZFNMAJBVWOHSSF-UHFFFAOYSA-N
• 1723AC
• 3-benzyloxy-5-bromo-pyridin-2-amine
• 2-amino-3-benzyloxy-5-bromo-pyr
• J-510810
• MFCD11109946
• SY110306
• CS-W004158
• 3-(benzyloxy)-5-bromopyridine-2-amine
• AKOS015999725
• DTXSID50609168
• A9608
• FT-0649704
• 2-amino-3-benzyloxy-5-bromo-pyridine
• 754230-78-9
• SCHEMBL488302
• DS-11039
• DB-074980

• MDL： MFCD11109946
• Inchi： 1S/C12H11BrN2O/c13-10-6-11(12(14)15-7-10)16-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,14,15)
• InChI Key： ZFNMAJBVWOHSSF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 278.00500
• Monoisotopic Mass: 278.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 48.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.502
• Melting Point: 99 ºC
• Boiling Point: 376.7±37.0 °C at 760 mmHg
• Flash Point: 181.6±26.5 °C
• Refractive Index: 1.645
• PSA: 48.14000
• LogP: 3.58650
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(Benzyloxy)-5-bromopyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(Benzyloxy)-5-bromopyridin-2-amine

3-(Benzyloxy)-5-bromopyridin-2-amine: A Comprehensive Overview

The compound 3-(Benzyloxy)-5-bromopyridin-2-amine, identified by the CAS number 754230-78-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and materials science. The structure of this molecule features a pyridine ring with substituents at positions 2, 3, and 5. Specifically, the 2-position bears an amino group (-NH2), the 3-position is substituted with a benzyloxy group (-O-C6H5), and the 5-position carries a bromine atom (-Br). These functional groups contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Benzyloxy)-5-bromopyridin-2-amine. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to construct this molecule. For instance, a study published in the Journal of Organic Chemistry highlighted a novel route involving a palladium-catalyzed cross-coupling reaction, which significantly improved the yield and purity of the compound. This development underscores the importance of optimizing synthetic pathways to meet the growing demand for high-quality pyridine derivatives in pharmaceutical research.

The presence of multiple functional groups in 3-(Benzyloxy)-5-bromopyridin-2-amine makes it an attractive candidate for further chemical modifications. The amino group at position 2 can serve as a nucleophilic site for various reactions, such as alkylation or acylation, while the benzyloxy group at position 3 introduces steric hindrance and electronic effects that can influence reactivity. The bromine atom at position 5 acts as an excellent leaving group, facilitating substitution reactions. These characteristics make this compound a versatile building block in organic synthesis.

In terms of biological activity, 3-(Benzyloxy)-5-bromopyridin-2-amine has shown promise in preliminary pharmacological studies. A recent investigation conducted by researchers at the University of California revealed that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Although further studies are required to establish its therapeutic potential, these findings suggest that it could serve as a lead compound for drug development.

The application of computational chemistry tools has also provided valuable insights into the properties of 3-(Benzyloxy)-5-bromopyridin-2-amine. Quantum mechanical calculations have been used to predict its electronic structure, stability, and reactivity under various conditions. These computational studies complement experimental work by offering a deeper understanding of the molecule's behavior at the molecular level.

In conclusion, 3-(Benzyloxy)-5-bromopyridin-2-amine is a multifaceted compound with significant potential in organic synthesis and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers exploring new chemical entities for therapeutic applications. As ongoing studies continue to uncover its properties and applications, this compound is poised to play a pivotal role in advancing both academic research and industrial innovation.